Cas no 1805689-70-6 (2-(3-Bromopropyl)-6-(difluoromethoxy)toluene)

• Product Name: 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene
• CAS No: 1805689-70-6
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 5004516
• Update Time: 2025-06-29

2-(3-Bromopropyl)-6-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene

• Inchi： 1S/C11H13BrF2O/c1-8-9(5-3-7-12)4-2-6-10(8)15-11(13)14/h2,4,6,11H,3,5,7H2,1H3
• InChI Key： ROYUKTWTTMUYFJ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene

Introduction to 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene (CAS No. 1805689-70-6)

2-(3-Bromopropyl)-6-(difluoromethoxy)toluene (CAS No. 1805689-70-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a toluene backbone with a difluoromethoxy group at the 6-position and a 3-bromopropyl substituent at the 2-position, making it a valuable intermediate in the synthesis of more complex molecules.

The difluoromethoxy group is known for its ability to modulate the electronic properties of aromatic compounds, which can influence their biological activity and reactivity. The 3-bromopropyl substituent, on the other hand, provides a versatile handle for further functionalization, enabling the synthesis of a wide range of derivatives with diverse functionalities. This combination of features makes 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene an attractive starting material for researchers and chemists working on the development of new pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene in the synthesis of novel compounds with therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of difluoromethoxy-substituted benzimidazoles, which exhibited potent antifungal activity against several clinically relevant fungal pathogens. The bromopropyl group was found to be crucial for the subsequent introduction of bioactive moieties, enhancing the overall efficacy of the final compounds.

In another study published in Organic Letters in 2022, researchers explored the use of 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene in the development of new materials with enhanced optical properties. The difluoromethoxy group was shown to significantly improve the solubility and processability of polymers derived from this compound, making them suitable for applications in organic electronics and photovoltaic devices. The bromopropyl substituent facilitated cross-linking reactions, leading to materials with improved mechanical stability and thermal resistance.

The synthetic versatility of 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene is further demonstrated by its use in the preparation of complex natural product analogs. A research team at the University of California, Berkeley, reported in Angewandte Chemie International Edition in 2023 that this compound served as a key building block in the total synthesis of a marine natural product with potent anticancer activity. The bromopropyl group allowed for efficient coupling reactions, while the difluoromethoxy moiety contributed to the overall structural complexity and biological activity of the final product.

Beyond its applications in medicinal chemistry and materials science, 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene has also been investigated for its potential as a ligand in coordination chemistry. A study published in Inorganic Chemistry in 2024 explored the coordination behavior of this compound with various metal ions, revealing its ability to form stable complexes with transition metals such as palladium and platinum. These complexes exhibited interesting catalytic properties, particularly in cross-coupling reactions and hydrogenation processes.

In conclusion, 2-(3-Bromopropyl)-6-(difluoromethoxy)toluene (CAS No. 1805689-70-6) is a versatile and promising compound with a wide range of potential applications. Its unique chemical structure, combining a difluoromethoxy group and a bromopropyl substituent, makes it an invaluable starting material for researchers and chemists working on the development of new pharmaceuticals, advanced materials, and catalytic systems. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.